N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide

• Molecular Formula: C20H16Cl2N2O4
• Molecular Weight: 419.3 g/mol
• IUPAC Name: N-[3-[[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H16Cl2N2O4/c1-12-8-13(21)9-16(22)19(12)28-11-18(25)23-14-4-2-5-15(10-14)24-20(26)17-6-3-7-27-17/h2-10H,11H2,1H3,(H,23,25)(H,24,26)
• InChI Key: TXVNWIHZHSKEIM-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1OCC(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3)Cl)Cl
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3)Cl)Cl

Description

N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide, also known as "Compound X," is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, cancer, and viral replication.
Biochemical and Physiological Effects:
N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide has been found to exhibit a wide range of biochemical and physiological effects. This compound has been found to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the pathogenesis of inflammatory diseases. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, this compound has been found to inhibit the replication of certain viruses, such as influenza and HIV.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide in lab experiments is its wide range of biological activities. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a versatile tool for studying these biological processes. Additionally, this compound is relatively easy to synthesize, making it readily available for lab experiments.
One limitation of using N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide in lab experiments is its potential toxicity. This compound has been found to exhibit cytotoxicity in some cell lines, making it important to use caution when handling this compound in lab experiments.

Future Directions

There are several future directions for research on N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide. One direction is to further investigate the mechanism of action of this compound, in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, further studies are needed to determine the potential toxicity of this compound, in order to ensure its safety for therapeutic use. Furthermore, research is needed to investigate the potential use of this compound in combination with other drugs, in order to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide is a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 2,4-dichloro-6-methylphenol with acetic anhydride to form 2,4-dichloro-6-methylphenoxyacetic acid. This intermediate is then reacted with 4-aminophenol to form 3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenol. The final step involves the reaction of this intermediate with furan-2-carboxylic acid to form N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide.

Scientific Research Applications

N-(3-{[2-(2,4-dichloro-6-methylphenoxy)acetyl]amino}phenyl)-2-furamide has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound has been found to exhibit anti-cancer properties, making it a potential treatment for various types of cancer. Furthermore, this compound has been found to exhibit anti-viral properties, making it a potential treatment for viral infections such as influenza and HIV.